Cas no 1609375-60-1 (Methyl 3-(4-sulfamoylphenyl)prop-2-enoate)

Methyl 3-(4-sulfamoylphenyl)prop-2-enoate is a sulfonamide-based unsaturated ester with applications in organic synthesis and medicinal chemistry. Its key structural features include a sulfamoyl group at the para position of a phenyl ring and an α,β-unsaturated ester moiety, making it a versatile intermediate for Michael additions, cyclizations, and other conjugate addition reactions. The sulfamoyl group enhances solubility in polar solvents and may contribute to biological activity, particularly in the development of enzyme inhibitors or antimicrobial agents. The compound’s conjugated system allows for further functionalization, enabling its use in the synthesis of more complex heterocycles or pharmacophores. Proper handling under inert conditions is recommended due to potential reactivity of the double bond.
Methyl 3-(4-sulfamoylphenyl)prop-2-enoate structure
1609375-60-1 structure
Product Name:Methyl 3-(4-sulfamoylphenyl)prop-2-enoate
CAS No:1609375-60-1
MF:C10H11NO4S
MW:241.26364159584
CID:5655211
PubChem ID:10911678
Update Time:2025-06-27

Methyl 3-(4-sulfamoylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • EN300-27734420
    • methyl 3-(4-sulfamoylphenyl)prop-2-enoate
    • EN300-1618333
    • 1609375-60-1
    • methyl (2E)-3-(4-sulfamoylphenyl)prop-2-enoate
    • Methyl 3-(4-sulfamoylphenyl)prop-2-enoate
    • Inchi: 1S/C10H11NO4S/c1-15-10(12)7-4-8-2-5-9(6-3-8)16(11,13)14/h2-7H,1H3,(H2,11,13,14)/b7-4+
    • InChI Key: ZBJZULMNNIATGV-QPJJXVBHSA-N
    • SMILES: S(C1C=CC(/C=C/C(=O)OC)=CC=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 241.04087901g/mol
  • Monoisotopic Mass: 241.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 94.8Ų

Methyl 3-(4-sulfamoylphenyl)prop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27734420-0.05g
methyl (2E)-3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1
0.05g
$563.0 2023-07-10
Enamine
EN300-27734420-0.1g
methyl (2E)-3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1
0.1g
$591.0 2023-07-10
Enamine
EN300-27734420-0.25g
methyl (2E)-3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1
0.25g
$617.0 2023-07-10
Enamine
EN300-27734420-0.5g
methyl (2E)-3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1
0.5g
$645.0 2023-07-10
Enamine
EN300-27734420-1.0g
methyl (2E)-3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1
1.0g
$671.0 2023-07-10
Enamine
EN300-27734420-2.5g
methyl (2E)-3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1
2.5g
$1315.0 2023-07-10
Enamine
EN300-27734420-5.0g
methyl (2E)-3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1
5.0g
$1945.0 2023-07-10
Enamine
EN300-27734420-10.0g
methyl (2E)-3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1
10.0g
$2884.0 2023-07-10
Enamine
EN300-1618333-0.05g
methyl 3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1 95.0%
0.05g
$864.0 2025-03-19
Enamine
EN300-1618333-0.1g
methyl 3-(4-sulfamoylphenyl)prop-2-enoate
1609375-60-1 95.0%
0.1g
$904.0 2025-03-19

Additional information on Methyl 3-(4-sulfamoylphenyl)prop-2-enoate

Methyl 3-(4-sulfamoylphenyl)prop-2-enoate: A Comprehensive Overview

Methyl 3-(4-sulfamoylphenyl)prop-2-enoate, with the CAS number 1609375-60-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl 3-(4-sulfamoylphenyl)acrylate, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of methyl 3-(4-sulfamoylphenyl)prop-2-enoate consists of a sulfonamide group attached to a phenyl ring, which is further connected to an acrylate ester moiety. This combination of functional groups imparts the compound with versatile chemical reactivity and biological activity. Recent studies have highlighted its role as a potential lead compound in the development of anti-inflammatory and anticancer agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-(4-sulfamoylphenyl)prop-2-enoate. Researchers have employed various methodologies, including transition metal-catalyzed coupling reactions and enzymatic transformations, to optimize its production. These methods not only enhance yield but also reduce environmental impact, aligning with the principles of green chemistry.

In terms of applications, methyl 3-(4-sulfamoylphenyl)prop-2-enoate has shown promise in the pharmaceutical industry as a precursor for bioactive molecules. Its sulfonamide group is known to exhibit strong hydrogen bonding capabilities, making it an attractive candidate for drug design targeting specific protein interactions. Additionally, its acrylate moiety facilitates polymerization, suggesting potential uses in coatings and adhesives.

Recent research has also explored the biological activity of methyl 3-(4-sulfamoylphenyl)prop-2-enoate. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. Furthermore, preliminary animal studies have indicated that this compound may possess anti-tumor properties without significant toxicity to normal cells.

The safety profile of methyl 3-(4-sulfamoylphenyl)prop-2-enoate has been evaluated through acute and chronic toxicity studies. Results suggest that it exhibits low toxicity at therapeutic doses, making it a viable candidate for further preclinical development.

In conclusion, methyl 3-(4-sulfamoylphenyl)prop-2-enoate represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and biological evaluation, positions it as a key player in future drug discovery and material innovation.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD